2-(1H-benzimidazol-2-ylthio)-N-[4-(methylthio)phenyl]acetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C16H15N3OS2/c1-21-12-8-6-11(7-9-12)17-15(20)10-22-16-18-13-4-2-3-5-14(13)19-16/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key: KZEBUFVIMSSWFI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3N2
• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.4 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-N-[4-(methylthio)phenyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a thioether derivative of benzimidazole and has been studied extensively for its biological and physiological effects.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-[4-(methylthio)phenyl]acetamide is not fully understood. However, it has been proposed that this compound may exert its biological effects by modulating the activity of certain enzymes and signaling pathways within cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant antioxidant activity. This compound has been found to scavenge free radicals and prevent oxidative damage to cells. Additionally, this compound has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1H-benzimidazol-2-ylthio)-N-[4-(methylthio)phenyl]acetamide in lab experiments is its significant antioxidant activity. This compound can be used to study the effects of oxidative stress on cells and to evaluate the potential of antioxidant compounds as therapeutic agents. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 2-(1H-benzimidazol-2-ylthio)-N-[4-(methylthio)phenyl]acetamide. One area of interest is its potential as an anticancer agent. Further studies are needed to evaluate the efficacy of this compound in different types of cancer and to determine its mechanism of action. Additionally, research on the potential use of this compound as an anti-inflammatory agent and its effects on various signaling pathways within cells could provide valuable insights into the development of new therapeutic agents.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-ylthio)-N-[4-(methylthio)phenyl]acetamide involves the reaction of 2-mercaptobenzimidazole with 4-(methylthio)benzyl chloride in the presence of a base such as triethylamine. The resulting product is then acetylated using acetic anhydride to obtain the final compound.

Scientific Research Applications

2-(1H-benzimidazol-2-ylthio)-N-[4-(methylthio)phenyl]acetamide has been studied extensively for its potential applications in scientific research. This compound has been found to exhibit significant antioxidant activity and has been shown to have potential as an anti-inflammatory agent. Additionally, this compound has been studied for its potential use as an anticancer agent due to its ability to induce apoptosis in cancer cells.